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Compound of Interest

Compound Name: Methyl cis-2-hexenoate

Cat. No.: B15202258

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-hexenoate, with a specific
focus on identifying its various isomeric forms and their corresponding Chemical Abstracts
Service (CAS) numbers. This document is intended to serve as a valuable resource for
professionals in research, scientific, and drug development fields who require precise chemical
identification and property data.

Identifying Methyl cis-2-hexenoate: CAS Numbers
and Isomeric Forms

Methyl 2-hexenoate can exist as two geometric isomers: cis (Z) and trans (E). The assignment
of a definitive CAS number is isomer-specific.

o Methyl 2-hexenoate (Isomer Mixture): The CAS number 2396-77-2 is assigned to Methyl 2-
hexenoate where the stereochemistry is not specified, implying it could be a mixture of cis
and trans isomers.[1][2]

e Methyl (E)-2-hexenoate (trans isomer): The trans isomer, formally named Methyl (E)-2-
hexenoate, has the specific CAS number 13894-63-8.[3][4][5]

o Methyl (Z)-2-hexenoate (cis isomer): A specific CAS number for the cis isomer, Methyl (Z)-2-
hexenoate, is not readily available in the public domain, suggesting it may be less common
or studied.
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Physicochemical Properties

The following table summarizes the key physicochemical properties of Methyl 2-hexenoate.
The data largely pertains to the isomer mixture or the trans isomer, as specific data for the cis
form is limited.

Property Value Isomer
Molecular Formula C7H1202 All Isomers
Molecular Weight 128.17 g/mol All Isomers
Boiling Point 168.010 170.0 °C @ 760.00 (E)-isomer|3]

mm Hg
Specific Gravity 0.911 t0 0.916 @ 25.00 °C Isomer Mixture[2]
Refractive Index 1.4321t01.438 @ 20.00 °C Isomer Mixture[2]
Flash Point 112.00 °F TCC (44.44 °C) Isomer Mixture[2]

- Very slightly soluble in water;
Solubility _ General
soluble in alcohol.[1][2]

Isomeric Relationship of Methyl 2-Hexenoate

Geometric Isomers

Methyl 2-hexenoate Methyl (E)-2-hexenoate (trans)

contains CAS: 13894-63-8
Methyl 2-hexenoate (Mixture) — |

CAS: 2396-77-2 contains

Methyl (Z)-2-hexenoate (cis)

CAS: Not specified

Click to download full resolution via product page

Caption: Relationship between Methyl 2-hexenoate and its geometric isomers.
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Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of Methyl cis-2-hexenoate are
not extensively documented in publicly available literature. However, general methods for the
synthesis of a,3-unsaturated esters often involve Wittig or Horner-Wadsworth-Emmons
reactions, which can be tuned to favor the formation of either the (E) or (Z) isomer.

For the analysis of isomeric purity, capillary gas chromatography (GC) is a suitable technique,
often coupled with mass spectrometry (MS) for definitive identification. Spectroscopic methods
such as *H NMR and 3C NMR would also be critical in distinguishing between the cis and trans
isomers based on the coupling constants of the vinylic protons and the chemical shifts of the
carbons in the double bond.

Safety and Handling

Methyl 2-hexenoate is classified as a flammable liquid and vapor.[1][3] Standard laboratory
safety precautions, including the use of personal protective equipment such as safety glasses,
gloves, and a lab coat, are recommended when handling this compound. Work should be
conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15202258#what-is-the-cas-number-for-methyl-cis-2-
hexenoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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